Cas no 401580-42-5 (1-(4-Fluoro-benzoyl)-1H-indole-3-carboxylic acid methyl ester)

• Product Name: 1-(4-Fluoro-benzoyl)-1H-indole-3-carboxylic acid methyl ester
• CAS No: 401580-42-5
• MF: C₁₇H₁₂FNO₃
• MW: 297.280488014221
• CID: 5060193
• Update Time: 2023-08-25

1-(4-Fluoro-benzoyl)-1H-indole-3-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluoro-benzoyl)-1H-indole-3-carboxylic acid methyl ester
• Methyl 1-(4-fluorobenzoyl)-1H-indole-3-carboxylate
• methyl 1-(4-fluorobenzoyl)indole-3-carboxylate
• Oprea1_151814
• Oprea1_772294
• MLS001210162
• HMS2837G09
• STK124711
• SMR000518412
• ST51011047
• methyl 1-[(4-fluorophenyl)carbonyl]indole-3-carboxylate
• methyl 1-[(4-fluorophenyl)carbonyl]-1H-indole-3-carboxylate

• Inchi： 1S/C17H12FNO3/c1-22-17(21)14-10-19(15-5-3-2-4-13(14)15)16(20)11-6-8-12(18)9-7-11/h2-10H,1H3
• InChI Key： JAYRSTAKUBMOLX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(N1C=C(C(=O)OC)C2C=CC=CC1=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 434
• XLogP3: 3.5
• Topological Polar Surface Area: 48.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Benzoylindoles